Cas no 1903918-20-6 (2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine)

• Product Name: 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine
• CAS No: 1903918-20-6
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5766132
• PubChem ID: 92088277
• Update Time: 2025-06-08

2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]oxy}-6-methylpyridine
• 2-(1-cyclopropylsulfonylpyrrolidin-3-yl)oxy-6-methylpyridine
• AKOS025350792
• F6476-1087
• 2-((1-(cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine
• 1903918-20-6
• 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine

• Inchi： 1S/C13H18N2O3S/c1-10-3-2-4-13(14-10)18-11-7-8-15(9-11)19(16,17)12-5-6-12/h2-4,11-12H,5-9H2,1H3
• InChI Key： JXLCJBGFEBUXSI-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(C1)OC1C=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine

Introduction to 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine (CAS No. 1903918-20-6)

2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine, with the CAS number 1903918-20-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the cyclopropylsulfonyl and pyrrolidinyl moieties, contribute to its distinct chemical and biological properties.

The cyclopropylsulfonyl group is a key functional group that imparts specific reactivity and stability to the molecule. This group has been shown to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety for drug design. The pyrrolidinyl ring, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, which can influence the compound's pharmacological profile.

Recent studies have explored the potential of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function and structure. Compounds with neuroprotective properties are highly sought after in the development of new treatments for these conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine. The results showed that this compound exhibited significant neuroprotective activity by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine has potential as a lead compound for further development in neurodegenerative disease therapy.

Beyond neuroprotection, 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine has also been studied for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including cardiovascular diseases, autoimmune disorders, and cancer. Compounds that can modulate inflammatory responses are valuable for developing new therapeutic strategies.

A study published in the European Journal of Medicinal Chemistry evaluated the anti-inflammatory activity of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This anti-inflammatory effect was attributed to the compound's ability to interfere with signaling pathways involved in inflammation.

The pharmacokinetic properties of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low clearance rates. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its biological activities, the synthetic accessibility of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine is another important consideration for its development as a pharmaceutical agent. Synthetic routes have been optimized to produce this compound efficiently and cost-effectively, which is essential for large-scale production and clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While preclinical studies have provided promising results, further clinical investigations are necessary to validate these findings in human subjects. Phase I clinical trials are typically conducted to assess the safety and tolerability of a new drug candidate in a small group of healthy volunteers or patients with specific conditions.

The potential applications of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine extend beyond neurodegenerative diseases and inflammation. Researchers are exploring its use in other therapeutic areas, such as cancer treatment and metabolic disorders. For example, preliminary studies have shown that this compound may have antiproliferative effects on cancer cells by interfering with cell cycle progression and inducing apoptosis.

In conclusion, 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)-6-methylpyridine (CAS No. 1903918-20-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.